(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(piperidin-1-ylsulfonyl)phenyl)methanone

• IUPAC Name: [2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-piperidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C22H24N4O5S2/c27-21(18-6-10-20(11-7-18)33(30,31)24-13-2-1-3-14-24)25-15-12-23-22(25)32-16-17-4-8-19(9-5-17)26(28)29/h4-11H,1-3,12-16H2
• InChI Key: QLHXKGXBZKOOEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N3CCN=C3SCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H24N4O5S2
• Molecular Weight: 488.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a 4,5-dihydro-1H-imidazole ring, which is a five-membered ring with two nitrogen atoms. It also has a piperidine ring, which is a six-membered ring with one nitrogen atom. The compound also contains a sulfonyl group and a methanone group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole and piperidine rings would likely contribute to the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the imidazole ring might participate in reactions with acids and bases, while the sulfonyl group could be involved in substitution reactions.

Scientific Research Applications

Antimicrobial Agents

Compounds similar to the one have been synthesized and evaluated for their antimicrobial activity. . This suggests that your compound could potentially be used in the development of new antimicrobial agents.

Treatment of Obesity-Related Hepatic Steatosis

. Leptin is a hormone that plays a key role in obesity and hepatic steatosis. .

Development of New Drugs

. . Therefore, your compound could potentially be used in the development of new drugs with these activities.

Synthesis of Substituted Imidazoles

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action and safety profile.